Cas no 2091762-27-3 (1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl-
• CAS No: 2091762-27-3
• MF: C₇H₁₂IN₃
• MW: 265.094753265381
• CID: 5267799
• Update Time: 2025-07-17

1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl-

• Inchi： 1S/C7H12IN3/c1-3-9-4-6-5-11(2)10-7(6)8/h5,9H,3-4H2,1-2H3
• InChI Key： KRKAKHYFLINLNZ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNCC)C(I)=N1

Additional information on 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl- (CAS No. 2091762-27-3)

The compound 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl- (CAS No. 2091762-27-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with an iodo group and an ethylamine side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for N-ethyl-3-iodo-1-methyl-1H-pyrazole-4-methanamine has increased due to its role in developing novel therapeutics. The compound's iodo substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This versatility aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are essential for achieving desired pharmacological effects.

From a synthetic chemistry perspective, CAS No. 2091762-27-3 is often discussed in the context of cross-coupling reactions and catalysis. Its pyrazole ring is a common motif in many FDA-approved drugs, highlighting its relevance in modern medicinal chemistry. Additionally, the compound's stability under various reaction conditions makes it a preferred choice for researchers exploring new heterocyclic frameworks.

Environmental and safety considerations are also critical when working with 1H-Pyrazole-4-methanamine, N-ethyl-3-iodo-1-methyl-. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and eco-toxicity profile are subjects of ongoing study, reflecting the broader industry focus on green chemistry and sustainable practices.

The commercial availability of N-ethyl-3-iodo-1-methyl-1H-pyrazole-4-methanamine has expanded, with suppliers offering high-purity grades for research and development. Pricing and sourcing strategies often depend on scale and application, making it essential for buyers to evaluate suppliers based on quality and reliability. This aligns with the growing emphasis on supply chain transparency in the chemical industry.

Looking ahead, the potential applications of CAS No. 2091762-27-3 in bioconjugation and proteomics are areas of active investigation. Its compatibility with advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, further enhances its utility in cutting-edge research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation chemical innovations.